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Abstract
This document provides a detailed protocol for the kilogram-scale synthesis of poly(ethylene
oxalate) (PEOx), a biodegradable polyester with significant potential in various applications,

including marine-degradable plastics and drug delivery systems. The protocol is based on a

two-step melt polycondensation method, which is scalable and avoids the use of harsh

solvents. This application note includes reactant quantities, detailed procedural steps, safety

precautions, and expected material characteristics to guide researchers in producing high-

quality PEOx on a larger scale.

Introduction
Poly(ethylene oxalate) is a promising aliphatic polyester known for its biodegradability, good

mechanical properties, and moderate melting temperature.[1][2] Its synthesis via melt

polycondensation of dimethyl oxalate (DMO) and ethylene glycol (EG) is an established

laboratory procedure. However, scaling this process to the kilogram level presents challenges

in maintaining molecular weight, minimizing side reactions, and ensuring batch-to-batch

consistency.[2] This protocol outlines a robust and reproducible method for the kilogram-scale

preparation of PEOx, ensuring high yield and desirable polymer characteristics. The successful

large-scale synthesis of PEOx is a critical step towards its commercialization and application in

fields requiring sustainable and degradable polymers.[2]
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Materials and Equipment
Materials

Material Grade Supplier CAS No.

Dimethyl Oxalate

(DMO)
≥99%

e.g., Sigma-Aldrich,

TCI
553-90-2

Ethylene Glycol (EG) Anhydrous, ≥99.8%
e.g., Sigma-Aldrich,

Fisher Scientific
107-21-1

Antimony (III) Acetate Catalyst grade
e.g., Sigma-Aldrich,

Alfa Aesar
6923-52-0

Nitrogen (N₂) High purity - 7727-37-9

Methanol
ACS grade (for

cleaning)
- 67-56-1

Dichloromethane
ACS grade (for

purification, optional)
- 75-09-2

Equipment
10 L Glass Reactor: Equipped with a multi-neck lid, mechanical stirrer (with a high-torque

motor and anchor- or helical-type impeller), heating mantle, and insulation.

Distillation Head: With a condenser and a collection flask to remove methanol byproduct.

Vacuum Pump: Capable of reaching pressures below 100 Pa.

Digital Vacuum Gauge: For monitoring the pressure during polycondensation.

Temperature Controller: With a thermocouple to accurately control the reaction temperature.

Nitrogen Inlet: For purging the reactor and maintaining an inert atmosphere.

Bottom Discharge Valve: For safely extruding the molten polymer.

Stainless Steel Tray: For collecting and cooling the polymer melt.
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Pelletizer or Grinder: For processing the solidified polymer.

Personal Protective Equipment (PPE): Safety glasses with side shields, heat-resistant

gloves, and a lab coat are mandatory.

Experimental Protocol
This protocol is designed for the synthesis of approximately 1 kg of poly(ethylene oxalate).

Reactant Calculation and Preparation
To achieve a theoretical yield of 1 kg of poly(ethylene oxalate) (repeating unit C₄H₄O₄, Molar

Mass = 116.07 g/mol ), the required amounts of reactants are calculated as follows:

Reactant
Molar Mass ( g/mol
)

Moles Weight (g)

Dimethyl Oxalate

(DMO)
118.09 8.615 1017.3

Ethylene Glycol (EG) 62.07 9.477 (1.1 molar eq.) 588.2

Antimony (III) Acetate 298.82
0.0034 (0.04 mol% vs.

DMO)
1.02

A slight excess of ethylene glycol is used to compensate for its potential loss during the initial

heating phase.

Reaction Setup and Safety Precautions
Safety:

Dimethyl Oxalate: Irritating to eyes and skin.[3][4]

Ethylene Glycol: Harmful if swallowed and may cause organ damage through prolonged or

repeated exposure.[5][6][7]

Antimony (III) Acetate: Harmful if swallowed or inhaled.[1][8]
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High Temperatures and Vacuum: The reaction is conducted at high temperatures and under

vacuum, posing risks of burns and implosion. Ensure the reactor is rated for these

conditions.

Methanol Byproduct: Methanol is flammable and toxic. Ensure proper ventilation and

collection.

Setup:

Ensure the reactor and all glassware are clean and thoroughly dried to prevent hydrolysis.

Assemble the reactor system as shown in the workflow diagram below.

Charge the reactor with dimethyl oxalate (1017.3 g), ethylene glycol (588.2 g), and antimony

(III) acetate (1.02 g).

Seal the reactor and begin purging with a slow stream of nitrogen.

Polymerization Procedure
The synthesis is a two-stage process: transesterification followed by polycondensation.

Stage 1: Transesterification

With the nitrogen purge active, begin stirring the reaction mixture at a moderate speed (e.g.,

100-150 rpm).

Set the temperature controller to 160 °C.

Maintain this temperature for 4-5 hours. During this time, methanol will be produced and

collected in the distillation flask. The reaction progress can be monitored by the volume of

methanol collected (theoretical yield is approximately 690 mL).

It is crucial to control the temperature precisely to minimize the formation of diethylene glycol

(DEG) as a byproduct.[2]

Stage 2: Polycondensation
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After the majority of the methanol has been collected, gradually increase the temperature to

190 °C.

Simultaneously, slowly apply vacuum to the system, gradually reducing the pressure to

below 100 Pa over a period of 1-2 hours. This gradual reduction prevents excessive foaming.

Continue the reaction at 190 °C and under high vacuum for 3-4 hours. The viscosity of the

melt will increase significantly during this stage. The stirring speed may need to be adjusted

to ensure proper mixing.

The reaction is considered complete when the desired melt viscosity is achieved, which can

be observed by the torque on the stirrer motor or by taking small samples for analysis (if the

reactor setup allows).

Polymer Work-up and Purification
Once the polymerization is complete, stop the heating and turn off the vacuum pump.

Introduce nitrogen back into the reactor to break the vacuum.

While the polymer is still molten, carefully extrude it through the bottom discharge valve onto

a stainless steel tray.

Allow the polymer to cool to room temperature. The resulting poly(ethylene oxalate) will be

a solid, off-white to light yellow material.

For further purification to remove any residual catalyst or unreacted monomers, the polymer

can be dissolved in a suitable solvent like dichloromethane and then precipitated in a non-

solvent like cold methanol. However, for many applications, the polymer can be used as is.

The solidified polymer can be pelletized or ground into a powder for storage and further

processing.

Characterization Data
The following tables summarize typical characterization data for poly(ethylene oxalate)

synthesized by melt polycondensation.
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Table 1: Molecular Weight and Thermal Properties
Property Typical Value

Number Average Molecular Weight (Mn) 30,000 - 50,000 g/mol

Weight Average Molecular Weight (Mw) 60,000 - 100,000 g/mol

Polydispersity Index (PDI) 1.8 - 2.5

Glass Transition Temperature (Tg) 10 - 20 °C

Melting Temperature (Tm) 170 - 180 °C

Decomposition Temperature (Td, 5% weight

loss)
> 250 °C

Table 2: ¹H and ¹³C NMR Data (in CDCl₃)
Nucleus Chemical Shift (ppm) Assignment

¹H NMR ~4.45 -O-CH₂-CH₂-O-

¹³C NMR ~62.5 -O-CH₂-CH₂-O-

¹³C NMR ~158.0 -O-C(=O)-C(=O)-O-

Visualizations
Experimental Workflow
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Caption: Workflow for the kilogram-scale synthesis of poly(ethylene oxalate).

Conclusion
This application note provides a comprehensive and detailed protocol for the kilogram-scale

synthesis of poly(ethylene oxalate). By following this procedure, researchers can reliably

produce high-quality PEOx for a variety of applications. The provided data tables and workflow

diagram serve as valuable resources for planning and executing the synthesis, as well as for

characterizing the final product. Adherence to the safety precautions outlined is essential for a

safe and successful scale-up.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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